![molecular formula AlCl3 B147890 Aluminum chloride CAS No. 7446-70-0](/img/structure/B147890.png)
Aluminum chloride
Overview
Description
Aluminum chloride is an inorganic compound with the chemical formula AlCl3. It is a white, crystalline solid with a melting point of 195.4°C and a density of 2.44 g/cm3. This compound is a strong Lewis acid, which means it can react with a wide range of organic and inorganic compounds. It is used in a variety of applications, including as a catalyst, a flame retardant, a corrosion inhibitor, and a reagent in organic synthesis. It is also used in the production of pharmaceuticals, dyes, and fertilizers.
Scientific Research Applications
Neurotoxicity and Brain Alterations Aluminum chloride (AlCl3) has been studied for its neurotoxic effects. Acute administration of AlCl3 in rats results in behavioral deficits, cognitive disturbances, and alterations in antioxidant enzymes and brain neurochemistry, leading to histopathological changes in the hippocampus and cortex (Liaquat et al., 2019). Furthermore, exposure to AlCl3 can lead to accumulation in the rat brain, potentially causing behavioral and neurophysiological changes (Baydar et al., 2003). Long-term intake of AlCl3 affects the electrophysiological, behavioral, and biochemical functions of the hippocampus (Sethi et al., 2008).
Genotoxic Effects this compound exhibits genotoxic effects. It induces DNA damage and clastogenic effects in various phases of the cell cycle in cultured human lymphocytes (Lima et al., 2007). Additionally, AlCl3 has been shown to induce DNA damage and inhibit the repair of radiation-induced lesions in human peripheral blood lymphocytes (Lankoff et al., 2006).
Effects on Skin and Keratinization Topical application of this compound in a mouse model has been linked to keratinization arrest and granular parakeratosis, a rare skin condition. It is suggested that aluminum-induced apoptosis leads to these changes in skin histology (Fujii et al., 2020).
Impact on Internal Organs Research indicates that this compound can have hepatotoxic, nephrotoxic, and haematotoxic effects in rats, leading to significant physiological dysfunctions (Geyikoğlu et al., 2013). It also affects the histology of internal organs like the brain, liver, and kidney, as observed in studies on albino rats (Mostafa et al., 2015).
Catalytic and Industrial Applications this compound is used as a Lewis acid catalyst in various industrial processes, though it is a misconception that pure solid AlCl3 itself is a strong Lewis acid. Its catalytic properties are influenced by its surface structure and interaction with other materials (Murthy et al., 2006).
Hydrogen Generation Acceleration Anhydrous this compound has been assessed for its ability to accelerate hydrogen generation through the hydrolysis of sodium borohydride, a reaction of interest in energy storage systems (Demirci et al., 2009).
Mechanism of Action
Target of Action
Aluminum chloride primarily targets the sweat glands in the body . It is commonly used as a topical antiperspirant . In addition, it has been reported to induce lipid peroxidation and alter physiological and biochemical characteristics of biological systems .
Mode of Action
This compound works by causing an obstruction of the distal sweat gland ducts . The metal ions precipitate with mucopolysaccharides, damaging epithelial cells along the lumen of the duct and forming a plug that blocks sweat output . This action reduces perspiration and helps control excessive sweating .
Biochemical Pathways
This compound’s interaction with the body can affect various biochemical pathways. For instance, it has been linked to Alzheimer’s disease progression through pathways such as Nrf2/HO-1, APOE4/LRP1, Wnt3/β-catenin, and TLR4/NLRP3 . .
Pharmacokinetics
In terms of ADME (Absorption, Distribution, Metabolism, and Excretion), this compound is rapidly converted to insoluble poorly absorbed basic aluminum salts in the small intestine . These salts consist of a mixture of hydrated aluminum oxide, oxyaluminum hydroxide, various basic aluminum carbonates, and aluminum soaps . This conversion impacts the bioavailability of this compound in the body.
Result of Action
The primary result of this compound’s action is the reduction of sweat output, which helps control conditions like hyperhidrosis . Its neurotoxic properties have also been associated with oxidative stress, which is linked to the progression of neurodegenerative disorders like alzheimer’s disease .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, it is known to fume in moist air and react violently with water , which can affect its stability and efficacy. Therefore, it is recommended to control ignition sources, avoid dust formation, and prevent contact with water or moisture when handling this compound . Furthermore, this compound’s solubility and toxicity can be influenced by the pH of the environment . Changes in environmental conditions, such as ocean acidification linked to climate change, could potentially affect the local bioavailability of aluminum in semi-closed and closed aquatic ecosystems .
Safety and Hazards
Future Directions
There are ongoing studies on the use of aluminum chloride in various fields. For instance, there is research on the prospects of this compound electrolysis under modern conditions . Another study focuses on the extraction, recovery, and characterization of this compound from Ethiopian kaolin by leaching and crystallization .
Biochemical Analysis
Biochemical Properties
Aluminum chloride has been found to interact with various enzymes, proteins, and other biomolecules. For instance, it has been reported to induce oxidative damage and neuroinflammation in an Alzheimer’s disease rat model . The interaction between this compound and these biomolecules can alter their function and lead to various biochemical reactions .
Cellular Effects
This compound can have profound effects on various types of cells and cellular processes. It has been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . For example, in an Alzheimer’s disease rat model, this compound was found to cause a significant decline in cognitive function, decreased levels of antioxidant enzymes, and increased levels of proinflammatory cytokines .
Molecular Mechanism
The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . For instance, this compound has been shown to upregulate the activity of the acetylcholinesterase enzyme and increase the expression of Alzheimer’s disease-associated biomarkers .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. This includes information on the compound’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies . For example, after 21 days, the disease control group showed a significant decline in cognitive function, decreased levels of antioxidant enzymes, upregulated activity of the acetylcholinesterase enzyme, increased levels of proinflammatory cytokines, and marked elevation in mRNA expression of Alzheimer’s disease-associated biomarkers .
Dosage Effects in Animal Models
The effects of this compound can vary with different dosages in animal models . For example, in an Alzheimer’s disease rat model, the rats were administered 300 mg/kg of oral this compound to induce Alzheimer’s disease and were then treated with various treatments for 21 days .
Metabolic Pathways
This compound is involved in various metabolic pathways, including interactions with enzymes or cofactors
properties
IUPAC Name |
trichloroalumane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Al.3ClH/h;3*1H/q+3;;;/p-3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSCWAEJMTAWNJL-UHFFFAOYSA-K | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Al](Cl)(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
AlCl3 | |
Record name | ALUMINUM CHLORIDE, ANHYDROUS | |
Source | CAMEO Chemicals | |
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Record name | ALUMINIUM CHLORIDE (ANHYDROUS) | |
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Record name | aluminium chloride | |
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URL | https://en.wikipedia.org/wiki/Aluminium_chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
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Related CAS |
7784-13-6 (Parent) | |
Record name | Aluminum chloride | |
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DSSTOX Substance ID |
DTXSID6029674 | |
Record name | Aluminum chloride | |
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Molecular Weight |
133.34 g/mol | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Aluminum chloride, anhydrous appears as a white to gray powder with a pungent odor. Corrosive to tissue and toxic by ingestion., White crystals or powder with strong odor of hydrogen chloride; [HSDB] Pure material is deliquescent solid. Commercially available as anhydrous, the hexahydrate and as 16.5%, 28%, and 80% solutions; [CHEMINFO], COLOURLESS-TO-WHITE POWDER. TURNS GREY-TO-YELLOW ON EXPOSURE TO MOISTURE. | |
Record name | ALUMINUM CHLORIDE, ANHYDROUS | |
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Record name | Aluminum chloride | |
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Record name | ALUMINIUM CHLORIDE (ANHYDROUS) | |
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Boiling Point |
182.7 °C at 752 mm Hg /Sublimation temperature/ | |
Record name | ALUMINUM CHLORIDE | |
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Solubility |
Water reactive, Soluble in benzene, carbon tetrachloride, chloroform., Freely soluble in many organic solvents, such as benzophenone, nitrobenzene., Solubility in water: reaction | |
Record name | Aluminum chloride | |
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Record name | ALUMINUM CHLORIDE | |
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Record name | ALUMINIUM CHLORIDE (ANHYDROUS) | |
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Density |
2.44 at 77 °F (USCG, 1999) - Denser than water; will sink, 2.48, 2.44 g/cm³ | |
Record name | ALUMINUM CHLORIDE, ANHYDROUS | |
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Record name | ALUMINUM CHLORIDE | |
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Record name | ALUMINIUM CHLORIDE (ANHYDROUS) | |
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Vapor Pressure |
1 mm Hg at 100.0 °C | |
Record name | ALUMINUM CHLORIDE | |
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Mechanism of Action |
Aluminum chloride is commonly used topical antiperspirant. It is proposed that aluminum chloride works by causing an obstruction of the distal sweat gland ducts, where the metal ions precipitate with mucopolysaccharides, damaging epithelial cells along the lumen of the duct and forming a plug that blocks sweat output. Aluminum chloride is also an astringent that promotes hemostasis; it precipitates proteins on the superficial layer of mucosa and make it mechanically stronger. It creates superficial and local coagulation in minor hemorrhages., Aluminum (10, 12.5, 17.5, 25 and 50 uM, as aluminum trichloride) inhibited yeast glucose-6-phosphate dehydrogenase (EC 1.1.1.49) by a pseudo-first-order reaction. The inhibition was proportional to the incubation time (10 to 60 sec) and the concn of aluminum. Aluminum was a better inhibitor when added to the buffered enzyme prior to the addition of glucose-6-phosphate or NADP+. When aluminum trichloride was added to the buffered mixture of enzyme and glucose-6-phosphate , more than 10 times aluminum trichloride was needed to observe a comparable inhibition. The inhibitory effect of aluminum chloride on glucose-6-phosphate dehydrogenase was negligible when aluminum chloride was premixed with NADP+. Double reciprocal plots gave a straight line with a k(inact) of 8.3/min and indicated the presence of a binding step prior to inhibition. The kinetic study showed that 1 mol of aluminum was bound per mol of enzyme subunit. A marked incr in sensitivity to aluminum was observed as the pH decr. An inhibitory effect of aluminum was predominant below pH 7.0, but above pH 8.0, aluminum did not significantly affect the reaction rate of glucose-6-phosphate dehydrogenase., The effect of aluminum on intestinal calcium absorption was determined in male Sprague-Dawley rats using an everted intestinal sac technique. Bidirectional calcium flux in the duodena and ilea of normal rats was assessed by means of dual calcium isotopes. Addition of 2 uM aluminum (as aluminum chloride) to the buffer solution significantly inhibited net calcium absorption in the duodenum through suppression of mucosa-to-serosa flux. Serosa-to-mucosa calcium flux was not similarly influenced by aluminum. In the ileum, aluminum had no effect on any component of calcium flux. Aluminum did not induce any suppression of glucose transport in either the duodenum or ileum, suggesting that the effect on calcium transport is relatively specific., ATP pools extracted from the cyanobacterium Anabaena cylindrica, grown in the absence or presence of aluminum chloride were measured using the luciferin-luciferase assay. Addition of low concn of aluminum chloride (3.6-36 uM) incr the ATP pool 20-40% within 24 hr, the effect being more marked with time. When using the Tris-EDTA boiling technique for extraction of cellular ATP, the ATP from aluminum-exposed cells appeared more stable during the extraction than the ATP from untreated cells. The higher ATP pools in aluminum-exposed cells were also evident after dark treatment and addition of the phosphorylating inhibitors carbonylcyanide m-chlorophenylhydrazone and N,N'-dicyclohexylcarbodiimide. The formation of elevated ATP pools in cells exposed to aluminum was curtailed by high concn of cellular phosphate and postincubation at high pH (> 8)., Very few investigations have been made on the metabolism and mode of action of aluminum compounds for the reason that it is very poorly absorbed and of low toxicity. The existing evidence indicates that the small portion of aluminum ion that hydrolyzes combines with available phosphate, becomes insoluble and unabsorbed, and so is excreted along with the un-ionized portion. In high doses aluminum compounds have been shown to affect phosphorus metabolism of rats and mice. At lower levels (170 and 355 ppm aluminum as aluminum chloride) aluminum balance studies showed intake and fecal excretion of aluminum were higher at the higher dose, but urinary excretion and retention were not. In phosphorus balance studies made at 160 to 180 and 355 ppm in the diet, the higher dose lowered phosphorus retention, although phosphorus content of the liver and femur were not affected. Chronic and acute poisoning by aluminum chloride caused, on intraperitoneal administration of (32)H-labelled disodium hydrogen phosphate, decreased incorporation of (32)phosphorus in the phospholipids and nucleic acids of various rat tissues. Decreased adenosine triphosphate levels and a rise in the adenosine diphosphate level in plasma also occurred, indicating interference with tissue phosphorylation process., For more Mechanism of Action (Complete) data for ALUMINUM CHLORIDE (10 total), please visit the HSDB record page. | |
Record name | Aluminum chloride | |
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Record name | ALUMINUM CHLORIDE | |
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Impurities |
The main impurity is iron (0.05 wt % max or 0.01 wt % for resublimed product), Impurities: ferric chloride; free aluminum; insolubles, IMPURITIES: FERRIC CHLORIDE, 0.08%; SILICON CHLORIDE, 0.02%; SODIUM CHLORIDE, 0.02% | |
Record name | ALUMINUM CHLORIDE | |
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Color/Form |
White when pure; ordinarily gray or yellow to greenish, White, hexagonal crystals or powder, White or colorless hexagonal deliquescent or moisture sensitive plates | |
CAS RN |
7446-70-0 | |
Record name | ALUMINUM CHLORIDE, ANHYDROUS | |
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Record name | Aluminum chloride | |
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Record name | ALUMINUM CHLORIDE | |
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Record name | ALUMINIUM CHLORIDE (ANHYDROUS) | |
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Melting Point |
381 °F (USCG, 1999), 192.6 °C, MP: 190 °C at 2.5 atmospheres, sublimes readily at 178 °C /Aluminum chloride anhydrous/, MP: decomposes /Aluminum chloride hydrate/ | |
Record name | ALUMINUM CHLORIDE, ANHYDROUS | |
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Record name | ALUMINUM CHLORIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/607 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
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